1-{2-oxo-2-[(1-phenylpropyl)amino]ethyl}-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-[2-oxo-2-(1-phenylpropylamino)ethyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C15H17N3O3/c1-2-12(11-6-4-3-5-7-11)16-14(19)10-18-9-8-13(17-18)15(20)21/h3-9,12H,2,10H2,1H3,(H,16,19)(H,20,21)
• InChI Key: BAAMNFQSZHDQLR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)NC(=O)CN2C=CC(=N2)C(=O)O
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

1-{2-oxo-2-[(1-phenylpropyl)amino]ethyl}-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C15H17N3O3 and its molecular weight is 287.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 287.12699141 g/mol and the complexity rating of the compound is 369. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiallergic and Antiinflammatory Applications

One area of application for pyrazole derivatives is in the development of antiallergic and antiinflammatory agents. For instance, studies have found that certain pyrazole derivatives exhibit significant antiallergic activity, outperforming established treatments like disodium cromoglycate in some cases. These compounds have shown remarkable efficacy in animal models, leading to clinical studies for their potential therapeutic use (A. Nohara et al., 1985). Similarly, pyrazole derivatives have been investigated for their antiinflammatory properties, with some showing promise in preclinical evaluations (E. Abignente et al., 1992).

Applications in Chemical Synthesis

Pyrazole derivatives serve as key intermediates in the synthesis of complex molecules. For example, they are used in the synthesis of anticoagulants like apixaban, showcasing their role in the development of life-saving medications (Qing Wang et al., 2017). Additionally, these compounds facilitate the synthesis of novel heterocyclic compounds, which have applications ranging from medicinal chemistry to materials science (P. S. Lebedˈ et al., 2012).

Electrochemiluminescence and Material Science

Pyrazole derivatives have also been explored for their electrochemiluminescence properties, which have implications for the development of new materials and sensing technologies. Transition metal complexes with pyrazolecarboxylic acid derivatives have shown intense electrochemiluminescence, indicating their potential in creating novel luminescent materials (C. Feng et al., 2016).